Cas no 2228939-40-8 (tert-butyl N-{2-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate
• CAS No: 2228939-40-8
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 5798176
• PubChem ID: 165721198
• Update Time: 2025-09-25

tert-butyl N-{2-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate
• tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate
• 2228939-40-8
• EN300-1875096

• Inchi： 1S/C14H22N2O4/c1-13(2,3)19-12(18)16-11-7-6-9(17)8-10(11)14(4,5)20-15/h6-8,17H,15H2,1-5H3,(H,16,18)
• InChI Key： PQWLOHFQOBRBEZ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=C(C=CC=1NC(=O)OC(C)(C)C)O)N

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{2-2-(aminooxy)propan-2-yl-4-hydroxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate (CAS No. 2228939-40-8)

The compound tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate, identified by its CAS No. 2228939-40-8, is a specialized chemical entity with significant applications in pharmaceutical and organic synthesis. This carbamate derivative features a unique aminooxy functional group, which is increasingly sought after in drug discovery and bioconjugation technologies. Its structural complexity, including the tert-butyl protecting group and hydroxyphenyl moiety, makes it a versatile intermediate for designing novel therapeutics and biochemical probes.

In recent years, the demand for aminooxy-containing compounds like tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate has surged due to their role in click chemistry and site-specific protein modification. Researchers are particularly interested in its potential for creating stable oxime linkages, a hot topic in antibody-drug conjugates (ADCs) and targeted drug delivery systems. The CAS No. 2228939-40-8 is frequently cited in patents and publications related to bioconjugation strategies, reflecting its growing importance in modern medicinal chemistry.

The synthesis of tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate involves multi-step organic reactions, often starting from 4-hydroxyphenyl precursors. Its tert-butyl carbamate (Boc) group serves as a protective moiety for amines, a technique widely used in peptide synthesis. This compound’s stability under mild conditions and compatibility with solid-phase synthesis platforms have made it a favorite among chemists working on high-throughput screening libraries. Notably, its aminooxy segment enables efficient coupling with carbonyl groups, a feature exploited in bioorthogonal chemistry applications.

From an industrial perspective, CAS No. 2228939-40-8 is manufactured under stringent Good Manufacturing Practice (GMP) standards to ensure purity for pharmaceutical intermediates. Analytical techniques like HPLC and NMR are routinely employed to verify its structural integrity. The compound’s logP and solubility profiles are optimized for compatibility with biological assays, addressing a common challenge in drug development. Recent forum discussions highlight its utility in developing PROTACs (Proteolysis Targeting Chimeras), a breakthrough modality in targeted protein degradation therapies.

Environmental and safety assessments of tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate confirm its low ecological impact, aligning with the green chemistry movement. Its molecular design avoids reactive toxicophores, making it preferable over traditional crosslinking agents. As the pharmaceutical industry shifts toward sustainable synthesis, this compound’s efficient atom economy and minimal waste generation position it as a future-proof building block. Market analysts note rising procurement inquiries for CAS No. 2228939-40-8, particularly from biotech startups focusing on next-generation biologics.

In conclusion, tert-butyl N-{2-[2-(aminooxy)propan-2-yl]-4-hydroxyphenyl}carbamate (CAS No. 2228939-40-8) represents a cutting-edge tool for molecular engineering. Its dual functionality as a protective group carrier and bioconjugation handle addresses critical needs in precision medicine development. With ongoing research into covalent inhibitors and theranostic agents, this compound is poised to play a pivotal role in advancing personalized therapeutics. Laboratories seeking high-purity synthetic intermediates should prioritize sourcing this material from ISO-certified suppliers to ensure optimal performance in sensitive applications.